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Compound of Interest

Compound Name: Estriol-d3

Cat. No.: B15543755

Audience: Researchers, scientists, and drug development professionals.

Introduction

The accurate quantification of steroid hormones is crucial for understanding various
physiological and pathological processes. Liquid chromatography-tandem mass spectrometry
(LC-MS/MS) has become the gold standard for steroid analysis due to its high sensitivity and
specificity.[1][2][3][4] The use of stable isotope-labeled internal standards, such as Estriol-d3,
is fundamental to achieving reliable and reproducible results. These standards are structurally
almost identical to the analyte of interest but have a different mass, allowing them to mimic the
analyte's behavior during sample preparation and analysis, thus correcting for variations in
extraction recovery and matrix effects.[5] This application note provides a detailed protocol for
the use of Estriol-d3 as an internal standard for the quantification of estriol and other steroid
hormones in human serum.

Data Presentation

Table 1: LC-MS/MS Parameters for Steroid Hormone Analysis
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Analyte Precursor lon Product lon Collision Polarity
(m/z) (m/z) Energy (eV)
Estriol 287.2 145.1 35 Negative
Estriol-d3 290.2 148.1 35 Negative
Estradiol 271.2 145.1 38 Negative
Estrone 269.2 145.1 38 Negative
Testosterone 289.2 97.1 25 Positive
Progesterone 315.2 97.1 22 Positive
Cortisol 363.2 121.1 27 Positive

Note: The specific mass transitions and collision energies may require optimization based on

the instrument used.

Table 2: Performance Characteristics of the Method

Parameter

Estriol

Lower Limit of Quantification (LLOQ)

0.005 - 2.0 pg/mL

Upper Limit of Quantification (ULOQ)

2000 ng/mL

Recovery 86.4% - 115.0%
Intra-assay Precision (%CV) <15%
Inter-assay Precision (%CV) < 15%

Experimental Protocols

1. Materials and Reagents

o Estriol and Estriol-d3 standards

» HPLC-grade methanol, acetonitrile, water, and methyl tert-butyl ether (MTBE)
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e Formic acid

¢ Human serum samples (stored at -80°C)

e Solid Phase Extraction (SPE) C18 cartridges

e 96-well collection plates

» Nitrogen evaporator

2. Standard and Internal Standard Preparation

e Stock Solutions (1 mg/mL): Prepare individual stock solutions of Estriol and Estriol-d3 in
methanol.

o Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the Estriol stock solution with 50% methanol to create a calibration curve (e.g., 1-
1000 pg/mL).

 Internal Standard Working Solution (200 ng/mL): Prepare a working solution of Estriol-d3 at
a concentration of 200 ng/mL in acetonitrile.

3. Sample Preparation

This protocol utilizes a combination of protein precipitation and liquid-liquid extraction for
efficient steroid hormone extraction from serum.

 Aliquoting: Pipette 100 pL of serum, calibrator, or quality control (QC) sample into a clean
microcentrifuge tube.

 Internal Standard Spiking: Add 5 pL of the Estriol-d3 internal standard working solution to
each tube.

o Protein Precipitation: Add 200 uL of acetonitrile to each tube and vortex for 30 seconds.

 Liquid-Liquid Extraction: Add 1 mL of MTBE to each tube and vortex for 5 minutes.
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o Centrifugation: Centrifuge the samples at 12,000 rpm for 5 minutes to separate the aqueous
and organic layers.

o Transfer: Carefully transfer the upper organic layer to a clean tube.
» Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 55°C.

o Reconstitution: Reconstitute the dried extract in 100 uL of 50% methanol. Transfer the
reconstituted sample to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis

e Liquid Chromatography:
o Column: Use a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 pum).
o Mobile Phase A: Water with 0.1% formic acid.
o Mobile Phase B: Methanol with 0.1% formic acid.

o Gradient Elution: Develop a suitable gradient to achieve separation of the target steroid
hormones.

o Flow Rate: 0.3 mL/min.
o Injection Volume: 20 pL.
e Mass Spectrometry:

o lonization Source: Electrospray ionization (ESI) can be used in both positive and negative
modes to detect a broad range of steroids. For estrogens like estriol, negative ion mode is
often preferred.

o Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantification.

Mandatory Visualizations
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Caption: Simplified steroidogenesis pathway highlighting the synthesis of Estriol.
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Sample Preparation

1. Serum Sample Aliquoting

2. Internal Standard Spiking
(Estriol-d3)

3. Protein Precipitation
(Acetonitrile)

4. Liquid-Liquid Extraction
(MTBE)

5. Evaporation

6. Reconstitution

7. LC-MS/MS Analysis

8. Data Processing & Quantification

Click to download full resolution via product page

Caption: Experimental workflow for steroid hormone profiling using Estriol-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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